Cas no 2034314-61-7 (N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide)

• Product Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide
• CAS No: 2034314-61-7
• MF: C₁₆H₂₂ClN₃O₃S
• MW: 371.88218164444
• CID: 5377210
• Update Time: 2025-06-13

N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

• Inchi： 1S/C16H22ClN3O3S/c1-11(2)16-19-15(10-20(16)3)24(22,23)18-8-7-14(21)12-5-4-6-13(17)9-12/h4-6,9-11,14,18,21H,7-8H2,1-3H3
• InChI Key： OFMRCTSRPBXXRD-UHFFFAOYSA-N
• SMILES： C1(C(C)C)N(C)C=C(S(NCCC(C2=CC=CC(Cl)=C2)O)(=O)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

Professional Introduction to N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2034314-61-7)

N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide, identified by its CAS number 2034314-61-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which have been widely studied for their potential biological activities and therapeutic applications. The unique structural features of this molecule, particularly the presence of a chlorophenyl group, a hydroxypropyl side chain, and a sulfonamide functional group, contribute to its distinct chemical properties and biological interactions.

The imidazole core of N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Imidazole derivatives have been extensively explored for their antimicrobial, antiviral, and anti-inflammatory properties. The sulfonamide moiety further enhances the pharmacological potential of this compound by contributing to its solubility and bioavailability. Additionally, the 3-chlorophenyl group introduces a lipophilic character, which can influence the compound's ability to cross cell membranes and reach its target sites.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activities. Research has shown that sulfonamides can act as inhibitors of enzymes and receptors involved in various disease pathways. For instance, sulfonamides have been used in the treatment of diabetes by inhibiting enzymes such as dipeptidyl peptidase-4 (DPP4). Similarly, they have shown promise in the treatment of bacterial infections by inhibiting bacterial metabolic pathways.

The specific structure of N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide suggests potential applications in multiple therapeutic areas. The hydroxypropyl side chain may facilitate interactions with hydrophilic biological targets, while the chlorophenyl group could enhance binding affinity through hydrophobic interactions. This combination of features makes it an intriguing candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of sulfonamide derivatives. By modifying different parts of the molecule, researchers can fine-tune its biological activity and selectivity. For example, changes to the imidazole ring can alter its electronic properties, affecting its interaction with biological targets. Similarly, modifications to the side chains can influence solubility and metabolic stability.

The synthesis of N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide involves multiple steps, including condensation reactions, functional group transformations, and purification processes. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, may be employed to achieve the desired product.

In conclusion, N-[3-(3-chlorophenyl)-3-hydroxypropyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2034314-61-7) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research in sulfonamide derivatives continues to advance, compounds like this one may play a crucial role in the development of new therapeutic agents.